Cas no 5629-05-0 (4-{[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one)

• Product Name: 4-{[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
• CAS No: 5629-05-0
• MF: C₁₂H₁₂N₄O₃S
• MW: 292.313680648804
• CID: 1598015
• PubChem ID: 1403832
• Update Time: 2025-04-21

4-{[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-{[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
• 4-[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]-6-methyl-3-sulfanylidene-2H-1,2,4-triazin-5-one
• DTXSID40425354
• 5629-05-0
• Oprea1_812178
• AC1O9LCG

• Inchi： 1S/C12H12N4O3S/c1-7-11(18)16(12(20)15-14-7)13-6-8-3-4-9(17)10(5-8)19-2/h3-6,17H,1-2H3,(H,15,20)
• InChI Key： FQCXBZQXDSTLLT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)C(N1N=CC1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 292.06316
• Monoisotopic Mass: 292.063011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 115
• XLogP3: 1.1

Experimental Properties

• Density: 1.44
• Boiling Point: 434.6°C at 760 mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.676
• PSA: 83.03